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Introduction
The Realon™ Protein Tagging System is a novel, two-component technology designed for the

specific, covalent labeling of proteins of interest (POIs) in a variety of experimental contexts.

This system enables researchers to attach a wide range of functional probes, including

fluorophores, biotin, or other small molecules, to their target protein with high specificity and

efficiency. The technology is based on the enzymatic reaction between a small, genetically

encoded peptide tag (the Realon-tag) and a specific ligase (Realon Ligase), which catalyzes

the covalent attachment of a functionalized Realon Probe.

This system offers exceptional flexibility for studying protein localization, trafficking,

interactions, and turnover in both live and fixed cells, as well as in cell lysates. Its high signal-

to-noise ratio and the photostability of the associated fluorescent probes make it an ideal

choice for a range of applications from standard fluorescence microscopy to super-resolution

imaging.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1178285#bc-rfq
https://www.benchchem.com/product/b1178285/docs?utm_src=pdf-body#application-notes-protocols-realon-protein-tagging-system
https://www.benchchem.com/product/b1178285/docs?utm_src=pdf-body#application-notes-protocols-realon-protein-tagging-system
https://www.benchchem.com/product/b1178285/docs?utm_src=pdf-body#application-notes-protocols-realon-protein-tagging-system
https://www.benchchem.com/product/b1178285/docs?utm_src=pdf-body#application-notes-protocols-realon-protein-tagging-system
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Principle of the Technology
The Realon™ system is comprised of three key components:

The Realon-tag: A genetically encoded 12-amino acid peptide (Gly-Ser-Leu-Gln-Ala-Tyr-Arg-

Val-Met-Gly-Ser-Ile) that is genetically fused to the N- or C-terminus of a protein of interest.

This tag is designed to be biochemically inert and minimally disruptive to protein function and

localization.

The Realon Ligase: A highly specific, engineered enzyme that recognizes the Realon-tag

with high affinity. The ligase catalyzes the formation of a stable covalent bond between a

specific residue on the Realon-tag and the reactive group on the Realon Probe.

The Realon Probes: A suite of small molecule probes that carry a recognition motif for the

Realon Ligase and a functional headgroup (e.g., a fluorophore). These probes are cell-

permeable for live-cell labeling.

The labeling reaction is rapid, specific, and can be performed under a wide range of

physiological conditions, making it suitable for diverse experimental setups.
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Step 1: Components
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Caption: Mechanism of Realon™ enzymatic labeling.
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Quantitative Data Summary
The Realon™ system provides high efficiency and specificity. The performance of our

fluorescent Realon Probes has been characterized across multiple applications.

Table 1: Realon™ Probe Labeling Efficiency

Probe Name
Excitation
(nm)

Emission (nm)
In Vitro
Efficiency (%)
[1]

In Vivo
Efficiency (%)
[2]

Realon-488 495 519 > 98% > 95%

Realon-555 555 580 > 97% > 92%

| Realon-647 | 650 | 668 | > 98% | > 96% |

Table 2: Signal-to-Noise Ratio in Cellular Imaging

Probe Name Application Signal-to-Noise Ratio[3]

Realon-488 Cytoplasmic Protein 15.2 ± 1.8

Realon-555 Membrane Protein 12.5 ± 2.1

| Realon-647 | Nuclear Protein | 18.9 ± 2.5 |

Table 3: Photostability of Realon™ Probes

Probe Name Illumination Power Half-life (seconds)[4]

Realon-488 5 mW @ 488nm 110

Realon-555 5 mW @ 561nm 145

| Realon-647 | 5 mW @ 640nm | 180 |
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Caption: General experimental workflow for the Realon™ system.

Plasmid Construction for Realon-tagged Proteins
Select a Realon™ expression vector with the tag positioned at the desired terminus (N- or

C-terminus).

Amplify the gene encoding your protein of interest (POI) using PCR primers that include

appropriate restriction sites compatible with the vector's multiple cloning site (MCS). Ensure

the POI is in-frame with the Realon-tag sequence.

Digest both the PCR product and the Realon™ vector with the selected restriction enzymes.

Ligate the digested POI insert into the linearized Realon™ vector using T4 DNA ligase.

Transform the ligation product into competent E. coli for plasmid amplification.

Verify the sequence of the resulting construct by Sanger sequencing to ensure the POI is

correctly fused to the Realon-tag.

Expression in Mammalian Cells
Culture mammalian cells of choice to 70-90% confluency in a suitable format (e.g., 6-well

plate with coverslips for imaging).

Transfect the cells with the verified Realon-POI plasmid DNA using a transfection reagent of

your choice (e.g., lipofectamine-based reagents).
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Incubate the cells for 24-48 hours post-transfection to allow for expression of the Realon-

tagged fusion protein. Expression levels can be optimized by varying DNA amount and

incubation time.

Protocol for Live-Cell Labeling (In Vivo)
Prepare Labeling Medium: Dilute the desired Realon Probe to a final concentration of 1-5

µM in complete culture medium. Dilute the Realon Ligase stock to a final concentration of

1:1000 in the same medium. Pre-warm the medium to 37°C.

Remove Growth Medium: Aspirate the growth medium from the cells expressing the Realon-

POI.

Add Labeling Medium: Add the prepared labeling medium to the cells.

Incubate: Incubate the cells for 30 minutes at 37°C in a CO₂ incubator.

Wash Cells: Aspirate the labeling medium. Wash the cells 2-3 times with pre-warmed

complete culture medium to remove unbound probe and ligase.

Image: The cells are now ready for live-cell imaging. For best results, image in a suitable

imaging buffer (e.g., phenol red-free medium).

Protocol for Cell Lysate Labeling (In Vitro)
Cell Lysis: Harvest cells expressing the Realon-POI and lyse them in a non-denaturing lysis

buffer (e.g., RIPA buffer without SDS, supplemented with protease inhibitors).

Clarify Lysate: Centrifuge the lysate at ~14,000 x g for 15 minutes at 4°C to pellet cell debris.

Transfer the supernatant to a new tube.

Determine Protein Concentration: Measure the total protein concentration of the lysate using

a standard assay (e.g., BCA assay).

Prepare Labeling Reaction: In a microcentrifuge tube, combine:

Cell Lysate: 20-50 µg of total protein
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Realon Ligase: 1 µL (1:100 dilution from stock)

Realon Probe: 1 µL of 50 µM stock (final concentration ~1 µM)

10x Labeling Buffer: 5 µL

Nuclease-free water to a final volume of 50 µL

Incubate: Incubate the reaction for 60 minutes at room temperature, protected from light.

Analyze: The labeled lysate is now ready for downstream analysis, such as SDS-PAGE and

in-gel fluorescence scanning or Western blot.

Application Example: Tracking GPCR Internalization
The Realon™ system can be used to monitor the dynamic trafficking of cell surface receptors.

Here, we illustrate its use in tracking the internalization of a G-protein coupled receptor (GPCR)

upon ligand stimulation.
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Caption: Tracking GPCR internalization using Realon™.

By labeling a Realon-tagged GPCR at the cell surface, researchers can initially observe a

distinct membrane fluorescence. Upon addition of an agonist, the internalization process can

be visualized in real-time as the fluorescent signal moves from the plasma membrane into

intracellular vesicles (endosomes). This allows for quantitative analysis of receptor trafficking

kinetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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